Cas no 4075-81-4 (Calcium propionate)

• Product name: Calcium propionate
• CAS No: 4075-81-4
• MF: C₆H₁₀CaO₄
• MW: 186.2192
• MDL: MFCD00036137
• CID: 44714
• PubChem ID: 24850908

Calcium propionate Chemical and Physical Properties

Names and Identifiers

• Calcium Propionate
• Propanoic acid, calcium salt
• bioban-c
• calciumpropanoate
• propionatedecalcium
• PROPIONIC ACID HEMICALCIUM SALT
• PROPIONIC ACID CALCIUM SALT
• Calcium dipropionate
• Calcium propionate hydrate
• Calcium propionate,anhydrous
• calcium propinate
• Calcium propiohate
• calciurn propionate
• CAPROSIL SALT G
• CAPROSIL SALZ
• propionic acid,calcium propionate
• Propionsaeure,Calciumpropionat
• Calcium propanoate
• Mycoban
• Caswell No. 151
• Propionic acid, calcium salt
• propionic acid calcium
• EPA Pesticide Chemical Code 077701
• Calcium propionate [NF]
• 8AI80040KW
• calcium dipropanoate
• Propanoic acid, calcium salt (2:1)
• Calcium propionate, 98+%
• Propionic acid calcium salt hydrate
• calciumpropionate
• calcium;propanoate
• Calciumdipr
• Calcium propionate

• MDL： MFCD00036137
• Inchi： 1S/2C3H6O2.Ca/c2*1-2-3(4)5;/h2*2H2,1H3,(H,4,5);/q;;+2/p-2
• InChI Key： BCZXFFBUYPCTSJ-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C([H])([H])C([H])([H])[H])=O.[O-]C(C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 186.02000
• Monoisotopic Mass: 186.0205
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 34.6
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White particles or crystalline powder, odorless or slightly peculiar odor.
• Melting Point: 300 ºC
• Boiling Point: 141.7 °C at 760 mmHg
• Flash Point: 57.7 °C
• PH: 9.2 (200g/l, H2O, 20℃)(IUCLID)
• Solubility: water: soluble1g/10 mL, clear, colorless
• Water Partition Coefficient: 1 g/10 mL
• Stability/Shelf Life: Stable. Hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 52.60000
• LogP: 0.80780
• Merck: 1698
• Solubility: It is easily soluble in water (40%), but poorly soluble in alcohol, ether, etc. It is hygroscopic. As propionic acid is an intermediate of normal metabolism in human body, it is safe and non-toxic. Its monohydrate is a sheet crystal of colorless monoclinic system. It is easily soluble in water, slightly soluble in ethanol and methanol, and almost insoluble in acetone and benzene. It is easy to deliquesce in humid air. When heated to 120 ℃, it loses crystalline water. It changes phase at 200 ～ 210 ℃, and decomposes into calcium carbonate at 330 ～ 340 ℃.
• Sensitiveness: Sensitive to humidity

Calcium propionate Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin.
• Safety Instruction： S24/25
• RTECS：UE8450000
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Calcium propionate Customs Data

• HS CODE：2915509000
• Customs Data：

  China Customs Code:

  2915509000

  Overview:

  2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid salts
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid salts

Additional information on Calcium propionate

Calcium propionate: Chemical Properties, Applications, and Recent Research Developments

Calcium propionate, with the chemical formula C₄H₁₀CaO₄ and a CAS number of 4075-81-4, is an important compound widely used in various industries due to its versatile properties. This calcium salt of propionic acid is known for its effectiveness as a preservative, particularly in the food and pharmaceutical sectors. Its applications extend beyond food preservation, encompassing uses in biodegradable materials, pharmaceutical formulations, and even as a growth medium in certain biological studies. The compound's stability, solubility, and minimal toxicity make it a preferred choice in multiple industrial applications.

The preservative properties of calcium propionate are primarily attributed to its ability to inhibit the growth of mold, yeast, and bacteria. This characteristic is particularly valuable in the food industry, where it is used to extend the shelf life of baked goods, dairy products, and other perishable items. The mechanism behind its preservative action involves the release of propionic acid in an acidic environment, which disrupts microbial metabolism. This makes it an effective alternative to synthetic preservatives that may raise concerns about health and environmental impact.

In recent years, research has focused on expanding the applications of calcium propionate beyond traditional uses. One notable area of study is its role in biodegradable packaging materials. Researchers have explored the incorporation of calcium propionate into bioplastics to enhance their antimicrobial properties. This development is particularly significant in the context of sustainable packaging solutions, where reducing reliance on petroleum-based plastics is a major goal. The compound's compatibility with other biodegradable polymers makes it a promising candidate for creating eco-friendly packaging that maintains food safety and quality.

The pharmaceutical industry has also shown interest in calcium propionate due to its potential as an excipient in drug formulations. Excipients are non-active components in medications that help stabilize the drug and improve its bioavailability. Studies have demonstrated that calcium propionate can act as a buffering agent, maintaining optimal pH levels in oral medications. Additionally, its ability to form stable complexes with active pharmaceutical ingredients (APIs) enhances drug delivery efficiency. This has led to investigations into its use in controlled-release formulations, where precise dosing and sustained release are critical for therapeutic efficacy.

Another emerging application of calcium propionate is in agricultural practices. Its antimicrobial properties have been leveraged to develop natural fungicides and soil conditioners. These products help protect crops from fungal infections while promoting healthier soil ecosystems. The use of calcium propionate-based solutions aligns with the growing demand for organic farming methods that minimize chemical residues and environmental impact. Research has shown that when applied to soil or plant surfaces, calcium propionate can significantly reduce pathogenic fungal growth without harming beneficial microorganisms.

The chemical stability of calcium propionate under various conditions has been extensively studied to optimize its industrial applications. Investigations have focused on understanding how factors such as temperature, humidity, and pH affect its efficacy as a preservative or excipient. For instance, studies have revealed that at higher temperatures, calcium propionate exhibits enhanced antimicrobial activity due to increased dissociation rates of propionic acid ions. Similarly, its solubility profile has been analyzed to determine optimal concentrations for different applications.

The synthesis and purification processes of calcium propionate have also been refined through recent research efforts. Advanced techniques such as crystallization under controlled conditions have improved the purity and yield of the compound. These advancements are crucial for ensuring consistent quality across batches, which is essential for industrial-scale production. Additionally, researchers have explored greener synthesis methods that minimize waste generation and energy consumption without compromising product performance.

The environmental impact of calcium propionate has been another focus area in recent studies. Biodegradability tests have confirmed that when released into natural ecosystems, calcium propionate breaks down into non-toxic byproducts such as carbon dioxide and water. This characteristic makes it a safer alternative to synthetic preservatives that may persist in the environment longer periods. Furthermore, life cycle assessments have been conducted to evaluate the overall sustainability of using calcium propionate in various applications compared to conventional alternatives.

Future research directions for calcium propionate include exploring novel applications in nanotechnology and advanced material science. Preliminary studies suggest that it could be used as a stabilizing agent in nanocarrier systems for drug delivery or as an additive to improve mechanical properties of biodegradable composites. These explorations highlight the compound's potential as a multifunctional material with broad applicability across multiple scientific disciplines.